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Compound of Interest

Compound Name: ETH 157

Cat. No.: B1223098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ETH 157, also known as Sodium Ionophore II, is a synthetic neutral carrier ionophore with the

CAS number 61595-77-5. Its chemical name is N,N'-Dibenzyl-N,N'-diphenyl-1,2-

phenylenedioxydiacetamide. This document provides an in-depth technical guide on ETH 157,

focusing on its application in the construction of sodium-selective microelectrodes for the

measurement of extracellular and intracellular sodium ion activity.

Core Technical Data
The primary application of ETH 157 is as the active component in the ion-selective membrane

of potentiometric sensors designed for the accurate measurement of sodium ion

concentrations.

Physicochemical Properties
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Property Value Reference

CAS Number 61595-77-5

Molecular Formula C₃₆H₃₂N₂O₄

Molecular Weight 556.65 g/mol

Appearance Powder

Solubility
DMSO: 100 mg/mL (requires

sonication)

Storage

Powder: -20°C for up to 3

years; In solvent: -80°C for up

to 6 months

Performance Characteristics of Na⁺-Selective
Microelectrodes using ETH 157
The following table summarizes the performance data of sodium-selective microelectrodes

constructed with ETH 157.

Parameter Value Reference

Tip Diameter ~0.7 µm [1]

Electrical Resistance 3 x 10¹⁰ Ω [1]

90% Response Time ≤ 3 seconds [1]

Potential Drift ≤ 0.2 mV / 3 hours [1]

Slope 57.9 mV/decade

Selectivity Coefficients
The selectivity of an ion-selective electrode is a critical parameter that describes its preference

for the primary ion over interfering ions. The selectivity coefficient, KpotNa,X, is a measure of

this preference. The potentiometric selectivity coefficients for a sodium-selective electrode

based on ETH 157 are presented below.
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Interfering Ion (X) logKpotNa,X

H⁺ -1.4

K⁺ -0.4

Ca²⁺ -2.6

Mg²⁺ -4.0

Experimental Protocols
Preparation of the Sodium-Selective Liquid Membrane
Cocktail
This protocol describes the preparation of the ion-selective cocktail used to create the liquid

membrane for a sodium-selective electrode.

Materials:

Sodium Ionophore II (ETH 157)

Potassium tetrakis(p-chlorophenyl)borate (KTpClPB)

Bis(2-ethylhexyl) sebacate (DOS) - plasticizer

Poly(vinyl chloride) (PVC), high molecular weight

Tetrahydrofuran (THF), anhydrous

Procedure:

Prepare a stock solution of the individual components in THF.

In a clean glass vial, combine the components in the following weight percentages:

Sodium Ionophore II (ETH 157): 1.0 wt%

Potassium tetrakis(p-chlorophenyl)borate (KTpClPB): 0.1 wt%
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Bis(2-ethylhexyl) sebacate (DOS): 65.9 wt%

Poly(vinyl chloride) (PVC): 33.0 wt%

Add a sufficient volume of anhydrous THF to dissolve all components completely.

Mix the solution thoroughly using a vortex mixer until a homogenous cocktail is obtained.

Store the cocktail in a tightly sealed container at room temperature, protected from light.

Construction of a Sodium-Selective Microelectrode
This protocol outlines the fabrication of a single-barreled sodium-selective microelectrode.

Materials:

Borosilicate glass capillaries

Micropipette puller

Silanizing agent (e.g., N,N-dimethyltrimethylsilylamine)

Sodium-selective liquid membrane cocktail (prepared as described above)

Back-filling solution (e.g., 0.1 M NaCl)

Ag/AgCl wire

Microforge or beveler (optional)

Micro-manipulator and recording setup

Procedure:

Pulling the Micropipette: Pull a borosilicate glass capillary using a micropipette puller to

create a fine tip with the desired diameter (e.g., ~0.7 µm).

Silanization: To make the inner surface of the glass tip hydrophobic, expose it to a silanizing

agent. This can be done by vapor deposition in a sealed container for a defined period.
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Subsequently, bake the micropipettes in an oven to cure the silane layer.

Filling the Tip: Under a microscope, carefully introduce the sodium-selective liquid

membrane cocktail into the tip of the silanized micropipette. The cocktail will be drawn into

the tip by capillary action, forming a column of a few hundred micrometers.

Back-filling: Fill the remaining shank of the micropipette with the back-filling solution (0.1 M

NaCl), ensuring no air bubbles are trapped between the ion-selective membrane and the

filling solution.

Inserting the Electrode Wire: Insert an Ag/AgCl wire into the back-filling solution to serve as

the internal reference electrode.

Conditioning and Calibration: Condition the electrode by soaking its tip in a solution of 0.1 M

NaCl for several hours. Before use, calibrate the electrode using a series of standard sodium

solutions of known concentrations to determine its slope and linear range.

Visualizations
Mechanism of the ETH 157-Based Sodium-Selective
Electrode

Ion-Selective Membrane
Internal Filling Solution (0.1M NaCl)

ETH 157 [Na⁺-ETH 157] ComplexSelectively Binds Na⁺ Na⁺ReleaseNa⁺ Diffusion
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Click to download full resolution via product page

Caption: Selective binding of Na⁺ by ETH 157 within the membrane creates a potential

difference.

Experimental Workflow for Microelectrode Construction
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Start: Borosilicate Capillary

Pull Micropipette

Silanize Inner Surface

Fill Tip with ETH 157 Cocktail

Back-fill with 0.1M NaCl

Insert Ag/AgCl Wire

Condition Electrode

Calibrate with Na⁺ Standards

Ready for Measurement
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Caption: Step-by-step workflow for fabricating a sodium-selective microelectrode.
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Signaling Pathways
Current scientific literature does not indicate a direct role for ETH 157 in modulating biological

signaling pathways. Its primary and well-documented application is as a synthetic ionophore in

the fabrication of ion-selective electrodes for the quantitative measurement of sodium ions. As

a measurement tool, it is used to study the role of sodium in various physiological processes,

which are themselves components of signaling pathways (e.g., action potentials in neurons).

However, ETH 157 itself is not reported to be an active modulator of these pathways. Its

function is to facilitate the transport of sodium ions across an artificial membrane within a

sensor, not to alter ion fluxes across biological membranes in a physiological context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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